N-(2,3-dimethylquinoxalin-6-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-(2,3-dimethylquinoxalin-6-yl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C19H19N3O3/c1-11-12(2)21-18-9-14(5-6-17(18)20-11)22-19(23)13-7-15(24-3)10-16(8-13)25-4/h5-10H,1-4H3,(H,22,23)
• InChI Key: RQIFTBIYCWHKKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)NC(=O)C3=CC(=CC(=C3)OC)OC)C
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-(2,3-dimethylquinoxalin-6-yl)-3,5-dimethoxybenzamide, also known as DMQX, is a selective antagonist of the ionotropic glutamate receptor. It was first synthesized in the 1990s and has since been used extensively in scientific research to understand the role of glutamate receptors in various physiological and pathological conditions.

Mechanism of Action

N-(2,3-dimethylquinoxalin-6-yl)-3,5-dimethoxybenzamide acts as a competitive antagonist at the ionotropic glutamate receptor, specifically at the AMPA receptor subtype. It binds to the receptor and prevents the binding of glutamate, thereby blocking the excitatory neurotransmission mediated by the receptor.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in various experimental systems. It has been shown to block excitatory synaptic transmission in the hippocampus, reduce the severity of seizures, and inhibit the development of long-term potentiation, a process that is involved in learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,3-dimethylquinoxalin-6-yl)-3,5-dimethoxybenzamide is its selectivity for the AMPA receptor subtype, which allows researchers to selectively block this receptor and study its specific role in various physiological and pathological conditions. However, one limitation of this compound is that it can also block the kainate receptor subtype at higher concentrations, which can complicate interpretation of experimental results.

Future Directions

There are many potential future directions for research involving N-(2,3-dimethylquinoxalin-6-yl)-3,5-dimethoxybenzamide. One area of interest is the role of glutamate receptors in neurological and psychiatric disorders such as epilepsy, Alzheimer's disease, and depression. This compound could be used to study the specific role of the AMPA receptor subtype in these conditions and potentially identify new therapeutic targets. Another area of interest is the development of more selective AMPA receptor antagonists that could be used in clinical settings. This compound could serve as a starting point for the development of new drugs with improved pharmacological properties.

Scientific Research Applications

N-(2,3-dimethylquinoxalin-6-yl)-3,5-dimethoxybenzamide has been widely used in scientific research to study the role of glutamate receptors in various physiological and pathological conditions. It is commonly used as a tool to selectively block the ionotropic glutamate receptors, which are known to be involved in excitatory neurotransmission in the central nervous system.